methyl (2S)-2-hydroxy-2-(4-methoxyphenyl)acetate
Description
Methyl (2S)-2-hydroxy-2-(4-methoxyphenyl)acetate, also known as methyl 2-(4-hydroxy-2-methoxyphenyl)acetate, is a chemical compound with the molecular formula C10H12O4 . It has a molecular weight of 196.2 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12O4/c1-13-9-6-8(11)4-3-7(9)5-10(12)14-2/h3-4,6,11H,5H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the connectivity between them.Mechanism of Action
Safety and Hazards
According to the safety data sheet, this compound is associated with several hazard statements including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-hydroxy-2-(4-methoxyphenyl)acetate involves the conversion of starting materials into the final product through a series of chemical reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "methyl bromoacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "methanol" ], "Reaction": [ "Step 1: Synthesis of methyl (4-methoxyphenyl)acetate by reacting 4-methoxybenzaldehyde with methyl bromoacetate in the presence of sodium hydroxide.", "Step 2: Acidification of the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 3: Purification of the crude product by washing with sodium bicarbonate and drying with magnesium sulfate.", "Step 4: Esterification of the purified product with methanol in the presence of sulfuric acid to obtain methyl (2S)-2-hydroxy-2-(4-methoxyphenyl)acetate.", "Step 5: Purification of the final product by recrystallization from ethyl acetate and methanol." ] } | |
CAS No. |
104383-29-1 |
Molecular Formula |
C10H12O4 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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